Cas no 1805426-32-7 (Ethyl 2-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805426-32-7
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4806885
• Update Time: 2025-10-29

Ethyl 2-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C11H11F2N3O2/c1-2-18-11(17)7-3-6(4-14)9(10(12)13)16-8(7)5-15/h3,10H,2,5,15H2,1H3
• InChI Key： SLWHICAQZLJEOI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(C(=O)OCC)C(CN)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 0.3
• Topological Polar Surface Area: 89

Additional information on Ethyl 2-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate

Ethyl 2-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805426-32-7): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805426-32-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of Ethyl 2-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate is characterized by a pyridine ring substituted with an aminomethyl group, a cyano group, and a difluoromethyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of Ethyl 2-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby preserving cellular integrity and function.

In addition to its neuroprotective properties, Ethyl 2-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate has shown promise as an anticancer agent. A preclinical study conducted by a team at the National Cancer Institute (2020) reported that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK/ERK pathways.

The pharmacokinetic profile of Ethyl 2-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences (2019) indicated that the compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring consistent therapeutic effects and minimizing dosing frequency, which can improve patient compliance.

Safety and toxicity assessments are essential for any potential drug candidate. Preclinical toxicology studies have shown that Ethyl 2-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support further clinical development of the compound.

The synthesis of Ethyl 2-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate has been optimized to ensure high yield and purity. A recent publication in Organic Letters (2018) described an efficient synthetic route that involves the condensation of ethyl cyanoacetate with 6-difluoromethylpyridine-3-carbaldehyde followed by reductive amination with formaldehyde and ammonia. This method provides a scalable and cost-effective approach to producing the compound for both research and commercial purposes.

In conclusion, Ethyl 2-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805426-32-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for its eventual translation into clinical practice.